1-Chloro-3-iodobenzene

• IUPAC Name: 1-chloro-3-iodobenzene
• InChI: InChI=1S/C6H4ClI/c7-5-2-1-3-6(8)4-5/h1-4H
• InChI Key: JMLWXCJXOYDXRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)I)Cl
• Molecular Formula: C6H4ClI
• DSSTOX Substance ID: DTXSID4060810
• Molecular Weight: 238.45 g/mol
• CAS No.: 625-99-0

Description

1-Chloro-3-iodobenzene is an organic compound with the molecular formula C6H4ClI. It is a derivative of benzene, where one hydrogen atom is replaced by a chlorine atom and another by an iodine atom. This compound is a clear light yellow liquid and is used as an intermediate in various chemical reactions and industrial applications .

Mechanism of Action

Target of Action

1-Chloro-3-iodobenzene is a halogenated aromatic compound. The primary targets of this compound are typically other organic compounds in a chemical reaction . It is often used as a reagent in organic synthesis .

Mode of Action

This compound can participate in nucleophilic aromatic substitution reactions . In these reactions, a nucleophile, a species rich in electrons, attacks an aromatic ring carbon, displacing a halogen atom (chlorine or iodine in this case) and forming a new bond .

Biochemical Pathways

The exact biochemical pathways affected by this compound depend on the specific reaction and the other compounds present . It’s important to note that this compound can be involved in the synthesis of various organic compounds, potentially affecting a wide range of biochemical pathways .

Pharmacokinetics

As a small, lipophilic molecule, it is likely to have good bioavailability . .

Result of Action

The molecular and cellular effects of this compound’s action depend on the specific reaction it is involved in . As a reagent in organic synthesis, it can contribute to the formation of a wide variety of organic compounds .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it is sensitive to light, and should be stored in a cool, dry, and well-ventilated place . Additionally, it should be kept away from strong oxidizing agents . The reaction conditions, such as temperature and solvent, can also significantly affect the outcome of the reactions it participates in .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Chloro-3-iodobenzene can be synthesized through several methods. One common method involves the halogenation of benzene derivatives. For instance, starting with 3-chlorobenzene, iodination can be achieved using iodine and an oxidizing agent like nitric acid . Another method involves the diazotization of 3-chloroaniline followed by a Sandmeyer reaction with potassium iodide .

Industrial Production Methods: Industrial production of this compound typically involves large-scale halogenation processes. These processes are optimized for high yield and purity, often using continuous flow reactors and controlled reaction conditions to ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions: 1-Chloro-3-iodobenzene undergoes various types of chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other nucleophiles in reactions such as the Suzuki coupling, where it reacts with boronic acids in the presence of a palladium catalyst.

Oxidation and Reduction: The compound can be involved in oxidation reactions to form iodinated benzoic acids or reduction reactions to form chlorobenzene derivatives.

Common Reagents and Conditions:

Suzuki Coupling: Palladium catalyst, base (e.g., potassium carbonate), and boronic acid.

Sandmeyer Reaction: Sodium nitrite, hydrochloric acid, and potassium iodide.

Major Products:

Suzuki Coupling: Formation of biaryl compounds.

Sandmeyer Reaction: Formation of this compound from 3-chloroaniline.

Scientific Research Applications

1-Chloro-3-iodobenzene is widely used in scientific research due to its versatility as a synthetic intermediate. Its applications include:

Chemistry: Used in the synthesis of complex organic molecules and as a precursor in various coupling reactions.

Biology: Employed in the development of bioactive compounds and pharmaceuticals.

Medicine: Utilized in the synthesis of potential therapeutic agents.

Industry: Used in the production of dyes, pigments, and agrochemicals.

Comparison with Similar Compounds

• 1-Chloro-4-iodobenzene
• 1-Chloro-2-iodobenzene
• 1-Bromo-3-iodobenzene

Comparison: 1-Chloro-3-iodobenzene is unique due to the positioning of the chlorine and iodine atoms on the benzene ring, which influences its reactivity and the types of reactions it can undergo. Compared to its isomers, it offers distinct advantages in certain synthetic applications, particularly in regioselective reactions .

Biological Activity

1-Chloro-3-iodobenzene (C₆H₄ClI), a halogenated aromatic compound, has garnered attention in various fields of biological research due to its structural characteristics and potential applications. This article delves into the biological activity of this compound, summarizing key findings from diverse studies, including its effects on cellular processes, toxicity profiles, and potential therapeutic applications.

This compound is characterized by the following properties:

Property	Value
Molecular Formula	C₆H₄ClI
Molecular Weight	238.45 g/mol
Boiling Point	228 °C
Melting Point	54.5 °C
Density	1.927 g/cm³
Flash Point	102 °C
CAS Number	625-99-0

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets due to the presence of chlorine and iodine substituents. These interactions can lead to alterations in cellular signaling pathways, particularly those involved in angiogenesis and cell proliferation .

Angiogenesis Inhibition

Recent studies have highlighted the role of halogenated compounds in inhibiting angiogenesis, a critical process in tumor growth and metastasis. For instance, compounds similar to this compound have been shown to disrupt the interaction between vascular endothelial growth factor (VEGF) and its receptors (VEGFRs), thereby inhibiting endothelial cell proliferation and migration .

Toxicity and Safety Profile

The safety profile of this compound has been assessed through various toxicity studies. It is classified as hazardous, with potential effects including:

• Skin Irritation : Can cause skin irritation upon contact.
• Eye Irritation : May lead to serious eye damage.
• Respiratory Effects : Inhalation can cause respiratory tract irritation.

Precautionary measures are recommended when handling this compound, including the use of personal protective equipment (PPE) such as gloves and goggles .

Case Study 1: Anti-Cancer Activity

A study investigated the anti-cancer properties of this compound derivatives on various cancer cell lines. The results indicated that certain derivatives exhibited significant cytotoxicity against breast cancer cells by inducing apoptosis through the activation of caspase pathways .

Case Study 2: Neurotoxicity Assessment

Another research focused on assessing the neurotoxic effects of halogenated compounds, including this compound, on neuronal cell cultures. The findings revealed that exposure led to increased oxidative stress markers and neuronal cell death, suggesting a need for further investigation into its neurotoxic potential .

Customer Q & A

Q1: What is the role of 1-Chloro-3-iodobenzene in the research described in the paper?

A1: this compound serves as a reactant in an iridium-catalyzed C-H borylation reaction []. This reaction aims to introduce a boronate group onto the aromatic ring, resulting in the formation of 1-Chloro-3-iodo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene.

Q2: Why is this borylation reaction significant?

A2: The introduction of a boronate group, as achieved in this reaction, is a crucial step in organic synthesis. Aryl boronates, such as the product formed from this compound, are versatile building blocks for creating new carbon-carbon and carbon-heteroatom bonds. This methodology offers potential applications in the synthesis of pharmaceuticals, agrochemicals, and other complex organic molecules [].